N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H16N4O/c1-12-11-13(2)21(20-12)16-6-4-3-5-15(16)19-17(22)14-7-9-18-10-8-14/h3-11H,1-2H3,(H,19,22)
• InChI Key: VDSKLHCLHIFAFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=CC=C2NC(=O)C3=CC=NC=C3)C
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide, also known as DMP785, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide involves the inhibition of specific proteins involved in cell proliferation and neuronal damage. It has been found to target the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide also targets the c-Jun N-terminal kinase (JNK) pathway, which is involved in neuronal damage and inflammation.
Biochemical and Physiological Effects:
N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in various diseases. N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide also inhibits the growth of cancer cells and promotes neuronal survival by reducing cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide is its specificity for targeting specific proteins involved in disease progression. This compound has shown promising results in various preclinical studies, making it a potential candidate for future drug development. However, the limitations of this compound include its low solubility and stability, which can affect its efficacy in vivo.

Future Directions

There are various future directions for the research on N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide. One of the main directions is the development of more stable and soluble analogs of this compound. Another direction is the investigation of its potential therapeutic applications in other diseases, such as diabetes and cardiovascular diseases. Furthermore, the elucidation of its mechanism of action in more detail can provide insights into its potential targets for drug development.

Synthesis Methods

The synthesis of N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide involves the reaction of 4-cyano-2-(3,5-dimethylpyrazol-1-yl)phenylboronic acid with 4-chloro-3-nitropyridine in the presence of a palladium catalyst. This reaction results in the formation of the desired compound, which can be purified through various chromatographic techniques.

Scientific Research Applications

N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer treatment, N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide has been found to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation. In Alzheimer's disease and Parkinson's disease, N-[2-(3,5-dimethylpyrazol-1-yl)phenyl]pyridine-4-carboxamide has shown neuroprotective effects by reducing oxidative stress and inflammation.